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For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Heterocyclic
Intermediate

N-Hydroxy-1-oxy-nicotinamidine, bearing the CAS number 92757-16-9, is a multifaceted
pyridine derivative that has garnered interest primarily as a key intermediate in the synthesis of
complex pharmaceutical agents. Its structure, featuring a pyridine N-oxide moiety and an N-
hydroxyamidine functional group, bestows it with unique chemical properties and potential
biological activities that extend beyond its role as a building block. This guide provides a
comprehensive technical overview of N-Hydroxy-1-oxy-nicotinamidine, from its fundamental
physicochemical properties and synthesis to its potential as a nitric oxide donor and its
emerging applications in drug discovery.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-Hydroxy-1-oxy-
nicotinamidine is fundamental for its application in synthetic chemistry and drug design. The
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following table summarizes its key characteristics.

Property Value Source(s)

CAS Number 92757-16-9 [1]

Molecular Formula CeH7N30:2 [1][2]

Molecular Weight 153.14 g/mol [1]
N'-hydroxy-1-oxidopyridin-1-

IUPAC Name _ Yo . p)_l [1]
ium-3-carboximidamide
3-Pyridinecarboximidamide, N-
hydroxy-, 1-oxide; (Z)-3-(N'-
hydroxycarbamimidoyl)pyridine

Synonyms ) [1]
1-oxide; 3-
[Amino(hydroxyimino)methyl]p
yridinium-1-olate

Appearance White solid (predicted)

Purity >95% (commercially available)  [1]

Predicted Boiling Point

4249 +37.0 °C

Predicted Density

1.42 + 0.1 g/cm3

Predicted pKa

12.61 + 0.50

Solubility

Soluble in DMSO

Synthesis and Purification

The synthesis of N-Hydroxy-1-oxy-nicotinamidine is a two-step process commencing from 3-

cyanopyridine (nicotinonitrile). The first step involves the N-oxidation of the pyridine ring,

followed by the addition of hydroxylamine to the nitrile group to form the N-hydroxyamidine

functionality.

Step 1: Synthesis of 3-Cyanopyridine N-oxide
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The oxidation of 3-cyanopyridine is a critical initial step. Various methods have been reported
for the N-oxidation of pyridines, with hydrogen peroxide in the presence of an acid catalyst
being a common and effective approach.[3][4]

Oxidation
(S-Cyanopyridine) 75-95°C

I
:(3-Cyanopyridine N-oxide)

Click to download full resolution via product page

Synthesis of the key intermediate, 3-Cyanopyridine N-oxide.

Experimental Protocol (Exemplary):

¢ In a suitable reaction vessel, dissolve 3-cyanopyridine in water.
e Add a catalytic amount of sulfuric acid.[3]

e Heat the mixture to 75-95 °C.[4]

e Slowly add 30% hydrogen peroxide dropwise over several hours while maintaining the
reaction temperature.[3][4]

 After the addition is complete, maintain the temperature for an additional period to ensure
the reaction goes to completion.

e Cool the reaction mixture to room temperature and then further cool to below 15 °C to
precipitate the product.[5]

« |solate the 3-cyanopyridine N-oxide product by filtration, wash with cold water, and dry under
vacuum.[5]

Step 2: Synthesis of N-Hydroxy-1-oxy-nicotinamidine
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The conversion of the nitrile group of 3-cyanopyridine N-oxide to the N-hydroxyamidine is
typically achieved by reaction with hydroxylamine. This reaction is a nucleophilic addition to the
carbon-nitrogen triple bond.

[3—Cyanopyridine N—oxide] Hydroxylamine Addition

I
N-Hydroxy-1-oxy-nicotinamidine
Hydroxylamine (NH20H)

Click to download full resolution via product page

Formation of the final product via hydroxylamine addition.

Experimental Protocol (Proposed):

e Suspend 3-cyanopyridine N-oxide in a suitable solvent such as ethanol or a mixture of
ethanol and water.

¢ Add an aqueous solution of hydroxylamine hydrochloride and a base (e.g., potassium
hydroxide or sodium carbonate) to generate free hydroxylamine in situ.[6]

¢ Heat the reaction mixture at reflux for several hours, monitoring the progress by Thin Layer
Chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.

o The product may precipitate upon cooling or after partial removal of the solvent under
reduced pressure.

« |solate the crude N-Hydroxy-1-oxy-nicotinamidine by filtration.

» Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water) to
achieve a purity of >95%.

Analytical Characterization
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Accurate characterization of N-Hydroxy-1-oxy-nicotinamidine is essential for its use in
research and development. The following analytical techniques are recommended:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
confirming the chemical structure. While specific experimental data for this compound is not
readily available in the public domain, characteristic shifts for the pyridine N-oxide ring
protons and the N-hydroxyamidine group would be expected. Two-dimensional NMR
experiments (COSY, HSQC, HMBC) would allow for unequivocal assignment of all proton
and carbon signals.[7][8]

e Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the
compound. Predicted m/z values for various adducts are provided in the table below.

Adduct Predicted m/z
[M+H]* 154.06111
[M+Na]* 176.04305
[M-H]- 152.04655

¢ High-Performance Liquid Chromatography (HPLC): HPLC is a standard technique for
assessing the purity of N-Hydroxy-1-oxy-nicotinamidine. Due to the polar nature of
pyridine N-oxides, Hydrophilic Interaction Liquid Chromatography (HILIC) may provide better
retention and peak shape compared to traditional reversed-phase (RP) chromatography.[9] A
suitable method would involve a polar stationary phase with a mobile phase gradient of a
polar organic solvent (e.g., acetonitrile) and an aqueous buffer.[10]

Mechanism of Action: A Potential Nitric Oxide Donor

The N-hydroxyguanidine moiety within N-Hydroxy-1-oxy-nicotinamidine is structurally
analogous to N-hydroxy-L-arginine, the endogenous substrate for nitric oxide synthase (NOS).
This structural similarity suggests that N-Hydroxy-1-oxy-nicotinamidine may act as a nitric
oxide (NO) donor.[11] The chemical oxidation of N-hydroxyguanidine compounds has been
shown to release nitric oxide.[11]
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The proposed mechanism involves the oxidation of the N-hydroxyguanidine functional group,
leading to the formation of an unstable intermediate that subsequently decomposes to release
NO. This process can be initiated by various oxidizing agents.[11]

[N-Hydroxy-l-oxy-nicotinamidine} Oxidation * Nitric Oxide (NO)

I
I Unstable Intermediate |
e i
OX|d|Z|ng Agent 1 Byproduct
(e.g., in vivo enzymes)
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Proposed mechanism for nitric oxide release.

The released nitric oxide can then activate soluble guanylate cyclase (sGC), leading to an
increase in cyclic guanosine monophosphate (cGMP) levels. This signaling cascade is
responsible for many of the physiological effects of NO, including vasodilation.

Applications in Research and Drug Development
Key Intermediate in Arimoclomol Synthesis

The most well-documented application of N-Hydroxy-1-oxy-nicotinamidine is as a crucial
starting material in the multi-step synthesis of Arimoclomol.[12] Arimoclomol is an
investigational drug that amplifies the natural heat shock response and has been studied for
the treatment of various neurodegenerative diseases, including amyotrophic lateral sclerosis
(ALS) and Niemann-Pick disease type C.

Potential as a Nitric Oxide-Donating Therapeutic

Given its potential to release nitric oxide, N-Hydroxy-1-oxy-nicotinamidine and its derivatives
could be explored as therapeutic agents for conditions where NO plays a beneficial role, such
as cardiovascular diseases.[13] The controlled release of NO is a key challenge in the
development of such drugs, and the chemical structure of N-Hydroxy-1-oxy-nicotinamidine
offers a scaffold for modification to fine-tune its NO-releasing properties.[14][15]
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Anticancer and Antiviral Research

Derivatives of N-hydroxyguanidine have demonstrated promising anticancer and antiviral
activities in preclinical studies.[12] These compounds have been shown to be significantly more
potent than hydroxyurea, a known anticancer agent.[12] The anticancer activity of N-
hydroxyguanidines is thought to be mediated through the induction of apoptosis in cancer cells.
The antiviral activity has been demonstrated against viruses such as the Rous sarcoma virus.
[12][16] While specific studies on the anticancer or antiviral properties of N-Hydroxy-1-oxy-
nicotinamidine are lacking, its core structure makes it an interesting candidate for further
investigation in these therapeutic areas.[17][18]

Safety and Handling

Specific toxicological data and GHS classification for N-Hydroxy-1-oxy-nicotinamidine are
not readily available. However, based on the data for its precursor, 3-cyanopyridine N-oxide,
and general laboratory safety practices, the following precautions are recommended:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat when handling the compound.

o Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

o First Aid: In case of contact, wash the affected area with plenty of water. If inhaled, move to
fresh air. If ingested, seek immediate medical attention.

A full risk assessment should be conducted before handling this compound. For detailed safety
information on the precursor, refer to the Safety Data Sheet (SDS) for 3-cyanopyridine N-oxide.
[19]

Conclusion

N-Hydroxy-1-oxy-nicotinamidine is a versatile chemical entity with established importance as
a synthetic intermediate and significant potential for broader applications in drug discovery. Its
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N-hydroxyguanidine moiety suggests a likely role as a nitric oxide donor, opening avenues for
research in cardiovascular medicine. Furthermore, the promising anticancer and antiviral
activities of related N-hydroxyguanidine derivatives warrant further investigation into the
therapeutic potential of N-Hydroxy-1-oxy-nicotinamidine itself. This technical guide provides
a solid foundation for researchers and drug development professionals to understand and
utilize this compound in their ongoing work, encouraging further exploration of its chemical and
biological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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